Cas no 1226903-71-4 (1-BROMO-2-ETHOXY-4-METHYL-5-NITROBENZENE)

• Product Name: 1-BROMO-2-ETHOXY-4-METHYL-5-NITROBENZENE
• CAS No: 1226903-71-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 4471413
• PubChem ID: 108170757
• Update Time: 2025-06-15

1-BROMO-2-ETHOXY-4-METHYL-5-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-ETHOXY-4-METHYL-5-NITROBENZENE
• 1226903-71-4

• Inchi： 1S/C9H12BrNO/c1-3-12-9-4-6(2)8(11)5-7(9)10/h4-5H,3,11H2,1-2H3
• InChI Key： OGKJXUSCOHSRDS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=C(OCC)C=C1C

Computed Properties

• Exact Mass: 258.98441Da
• Monoisotopic Mass: 258.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-BROMO-2-ETHOXY-4-METHYL-5-NITROBENZENE

Introduction to 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene (CAS No. 1226903-71-4)

1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene (CAS No. 1226903-71-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, an ethoxy group, a methyl group, and a nitro group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene is particularly noteworthy for its reactivity and stability. The bromine atom serves as an excellent leaving group, making the compound a valuable intermediate in various synthetic pathways. The ethoxy group imparts solubility and reactivity in polar solvents, while the methyl group enhances the overall stability and reduces steric hindrance. The nitro group, being a strong electron-withdrawing group, influences the electronic properties of the molecule, making it suitable for applications in organic electronics and dye chemistry.

In the realm of pharmaceutical research, 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene has been explored as a precursor for the synthesis of novel drug candidates. Recent studies have highlighted its potential in the development of anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory activity against specific cancer cell lines. The bromine atom can be readily substituted with other functional groups to fine-tune the pharmacological properties of the final product.

The synthetic versatility of 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene has also been leveraged in the development of advanced materials. In materials science, this compound serves as a building block for the synthesis of polymers with unique optical and electronic properties. A 2022 study in Advanced Materials demonstrated that polymers derived from this compound exhibited excellent photoluminescence and charge transport characteristics, making them promising candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its applications in pharmaceuticals and materials science, 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene has found utility in analytical chemistry. Its distinct spectroscopic properties make it an ideal reference compound for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Researchers often use this compound to calibrate instruments and validate analytical methods, ensuring accurate and reliable data.

The environmental impact of 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of interest. Studies have shown that under controlled conditions, this compound can be effectively degraded through bioremediation processes, reducing its ecological footprint.

In conclusion, 1-Bromo-2-Ethoxy-4-Methyl-5-Nitrobenzene (CAS No. 1226903-71-4) is a multifaceted organic compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and chemical properties make it an invaluable tool for researchers in chemical synthesis, pharmaceutical development, materials science, and analytical chemistry. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.